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Compound of Interest

Compound Name: 5-Methylisoquinolin-1-amine

CAS No.: 1557045-33-6

Cat. No.: B3020257

Get Quote

Part 1: Introduction & Chemical Identity[1]
5-Methylisoquinolin-1-amine is a specialized heterocyclic building block primarily utilized in

medicinal chemistry for the development of ATP-competitive kinase inhibitors.[1] It belongs to

the aminoisoquinoline class, structurally characterized by a fused benzene-pyridine ring system

with a primary amine at the C1 position and a methyl substituent at the C5 position.[2]

This scaffold is of particular significance in the design of Rho-associated protein kinase

(ROCK) inhibitors and Protein Kinase A (PKA) inhibitors. The C1-amine provides a critical

hydrogen bond donor/acceptor motif for the kinase hinge region, while the C5-methyl group

offers steric bulk that can modulate selectivity profiles against homologous kinases.[1]
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Property Detail

IUPAC Name 5-Methylisoquinolin-1-amine

CAS Number 1557045-33-6

Molecular Formula C₁₀H₁₀N₂

Molecular Weight 158.20 g/mol

Appearance
Off-white to pale yellow solid (Commercial

grade)

Solubility
Soluble in DMSO (>50 mM), Methanol, DCM;

Low solubility in water

pKa (Predicted)
~5.5–6.0 (Ring Nitrogen), ~8–9 (Exocyclic

Amine - conjugate acid)

Part 2: Health, Safety, and Environment (HSE)
Protocol[2]
Safety Directive: Treat 5-Methylisoquinolin-1-amine as a bioactive heterocyclic amine. While

specific toxicological data is limited, structural analogs (e.g., 1-aminoisoquinoline) are classified

as Irritants.[2]

Hazard Classification (GHS)[2]
H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE) Matrix
Respiratory: N95/P2 particulate respirator required during weighing of solids.[2] Work within

a fume hood.
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Dermal: Nitrile gloves (minimum thickness 0.11 mm).[2] Double gloving recommended for

stock solution preparation.[2]

Ocular: Chemical safety goggles.

Decision Tree: Spill & Exposure Response
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Figure 1: Immediate response workflow for exposure incidents involving aminoisoquinolines.[1]

Part 3: Preparation & Experimental Protocols
Stock Solution Preparation (Standard: 10 mM in DMSO)
The hydrophobicity of the isoquinoline ring necessitates the use of organic solvents for initial

solubilization.[2] DMSO is the preferred vehicle for biological assays.[2]

Protocol:
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Weighing: Accurately weigh 1.58 mg of 5-Methylisoquinolin-1-amine into a sterile 1.5 mL

microcentrifuge tube.

Note: Due to potential hygroscopicity, allow the vial to equilibrate to room temperature

before opening to prevent condensation.[2]

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide), sequencing grade

(≥99.9%).

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at 35°C for 2 minutes.

Visual Check: Solution should be clear and free of precipitate.

Storage: Aliquot into light-protective amber vials (20-50 µL/vial) to avoid freeze-thaw cycles.

Store at -20°C.

Stability:[1] Stable for 6 months at -20°C.

Chemical Synthesis Pathway (Reference Route)
If commercial stock is unavailable, the compound can be synthesized via the Chichibabin

Reaction or Nucleophilic Substitution on a halogenated precursor.[2] The substitution route is

preferred for higher purity.[2]

Reaction Scheme:

Precursor: 1-Chloro-5-methylisoquinoline.[1]

Reagent: Ammonia (NH₃) in Ethanol or Methanol (saturated).

Conditions: Sealed tube (autoclave), 100–120°C, 12–24 hours.

Workup: Evaporate solvent, basify with NaOH (pH > 11), extract with DCM.
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1-Chloro-5-methylisoquinoline
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Figure 2: Synthetic pathway for generating 5-Methylisoquinolin-1-amine from halogenated

precursors.

Quality Control (HPLC Method)
Verify purity before use in sensitive kinase assays (IC₅₀ determination).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[2]

Mobile Phase A: Water + 0.1% Formic Acid.[2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm.[2]

Expected Retention: The amine is polar relative to non-aminated isoquinolines; expect

elution early-to-mid gradient depending on pH.[1]

Part 4: Applications in Drug Discovery[1]
Kinase Inhibitor Scaffold Design
5-Methylisoquinolin-1-amine serves as a bioisostere for the adenosine ring of ATP.[1] In

ROCK inhibition, the isoquinoline nitrogen accepts a proton from the hinge region backbone

(e.g., Met156 in ROCK1), while the exocyclic amine donates a hydrogen bond.[2]

Structure-Activity Relationship (SAR) Logic:
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C1-Amine: Essential for hinge binding.[1] Modification here usually abolishes activity.[2]

C5-Methyl: Provides hydrophobic contact.[1] It can induce a twist in the molecule or fill a

specific hydrophobic pocket (gatekeeper residue interaction), potentially improving selectivity

against PKA or PKC compared to the unsubstituted analog.[2]

Handling in Biochemical Assays
When using the compound in enzymatic assays (e.g., ADP-Glo, LanthaScreen):

DMSO Tolerance: Ensure the final assay concentration of DMSO is <1% (v/v) to prevent

enzyme denaturation.[2]

Serial Dilution: Perform dilutions in 100% DMSO first, then transfer to the aqueous reaction

buffer. Direct dilution into buffer can cause precipitation at high concentrations (>100 µM)

due to the "crash-out" effect.[1]

Part 5: Troubleshooting & Stability
Issue Probable Cause Corrective Action

Precipitation in Buffer

Rapid change in polarity;

Concentration > Solubility limit.

[1][2]

Dilute intermediate steps with

buffer containing 5-10% DMSO

before final dilution.[1][2]

Sonicate.[2]

Browning of Solid
Oxidation of the amine group.

[2]

Store under Nitrogen/Argon.[2]

Recrystallize from Ethanol if

degradation is significant.[2]

Low Yield in Synthesis
Incomplete amination; Volatility

of Ammonia.[1][2]

Use liquid ammonia or higher

pressure.[1][2] Ensure sealed

vessel integrity.

Multiple Peaks (HPLC)
N-oxide formation or

dimerization.[1][2]

Check storage conditions.

Freshly prepare stock

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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